Cas no 81440-29-1 (Propyl 3-aminopropanoate hydrochloride)

Propyl 3-aminopropanoate hydrochloride structure

81440-29-1 structure

Product Name:Propyl 3-aminopropanoate hydrochloride

CAS No:81440-29-1

MF:C₆H₁₄ClNO₂

MW:167.633861064911

CID:4659513

Update Time:2024-01-25

Propyl 3-aminopropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- propyl 3-aminopropanoate hydrochloride
- propyl 3-aminopropanoate;hydrochloride
- NE19832
- Z1266823240
- β-Alanine, propyl ester, hydrochloride (9CI)
- Propyl 3-aminopropanoate hydrochloride
- Inchi： 1S/C6H13NO2.ClH/c1-2-5-9-6(8)3-4-7;/h2-5,7H2,1H3;1H
- InChI Key： SXNJCGIOMXUODG-UHFFFAOYSA-N
- SMILES： Cl.O=C(CCN)OCCC

Computed Properties

Exact Mass: 167.0713064 g/mol
Monoisotopic Mass: 167.0713064 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 83.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
Molecular Weight: 167.63

Propyl 3-aminopropanoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B524858-25mg	propyl 3-aminopropanoate hydrochloride	81440-29-1		25mg	$ 50.00	2022-06-07
TRC	B524858-50mg	propyl 3-aminopropanoate hydrochloride	81440-29-1		50mg	$ 70.00	2022-06-07
TRC	B524858-250mg	propyl 3-aminopropanoate hydrochloride	81440-29-1		250mg	$ 230.00	2022-06-07
Enamine	EN300-71579-0.05g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	0.05g	$64.0	2023-02-12
Enamine	EN300-71579-0.1g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	0.1g	$83.0	2023-02-12
Enamine	EN300-71579-0.25g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	0.25g	$116.0	2023-02-12
Enamine	EN300-71579-0.5g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	0.5g	$218.0	2023-02-12
Enamine	EN300-71579-1.0g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	1.0g	$314.0	2023-02-12
Enamine	EN300-71579-2.5g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	2.5g	$614.0	2023-02-12
Enamine	EN300-71579-5.0g	propyl 3-aminopropanoate hydrochloride	81440-29-1	91%	5.0g	$908.0	2023-02-12

Propyl 3-aminopropanoate hydrochloride Production Method

Production Method 1

3303-84-2

81440-29-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
2.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 2 h, rt

Reference

Structure-activity relationship studies of 1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-propoxypropyl)thiourea, a non-nucleoside reverse transcriptase inhibitor of human immunodeficiency virus type-1

Weitman, Michal; et al, European Journal of Medicinal Chemistry, 2011, 46(2), 447-467

Production Method 2

81440-29-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 2 h, rt

Reference

Structure-activity relationship studies of 1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-propoxypropyl)thiourea, a non-nucleoside reverse transcriptase inhibitor of human immunodeficiency virus type-1

Weitman, Michal; et al, European Journal of Medicinal Chemistry, 2011, 46(2), 447-467

Production Method 3

58885-58-8

81440-29-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 7 h, rt
1.2 Reagents: Potassium bisulfate Solvents: Water ; acidified
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
3.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 2 h, rt

Reference

Structure-activity relationship studies of 1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-propoxypropyl)thiourea, a non-nucleoside reverse transcriptase inhibitor of human immunodeficiency virus type-1

Weitman, Michal; et al, European Journal of Medicinal Chemistry, 2011, 46(2), 447-467

Production Method 4

24424-99-5

156-87-6

81440-29-1

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Methanol ; 6 h
1.2 Reagents: Potassium bisulfate Solvents: Water ; pH 2
2.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 7 h, rt
2.2 Reagents: Potassium bisulfate Solvents: Water ; acidified
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
4.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 2 h, rt

Reference

Structure-activity relationship studies of 1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-propoxypropyl)thiourea, a non-nucleoside reverse transcriptase inhibitor of human immunodeficiency virus type-1

Weitman, Michal; et al, European Journal of Medicinal Chemistry, 2011, 46(2), 447-467